Cas no 1807154-17-1 (6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid)

• Product Name: 6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid
• CAS No: 1807154-17-1
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4894257
• Update Time: 2025-05-26

6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H5ClF2INO2/c9-2-3-1-4(6(10)11)5(8(14)15)7(12)13-3/h1,6H,2H2,(H,14,15)
• InChI Key： QPQUTLGCMCAKOK-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(C(F)F)=CC(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1807154-17-1, known as 6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, making it a subject of interest in both academic and industrial settings.

The pyridine ring serves as the central framework of this molecule, with substituents at positions 2, 3, 4, and 6. The 2-iodo group introduces a halogen atom, which is known to enhance the reactivity of the molecule in certain chemical reactions. The 4-(difluoromethyl) group adds a trifluoromethyl-like functionality, which is often associated with increased stability and lipophilicity in organic compounds. At position 6, the chloromethyl group further contributes to the molecule's reactivity and versatility.

Recent studies have highlighted the potential of 6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid in drug discovery and development. Its unique structure allows for the exploration of various biological activities, including antimicrobial, antiviral, and anticancer properties. Researchers have been particularly interested in its ability to modulate cellular pathways and interact with specific protein targets, making it a promising candidate for therapeutic interventions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as nucleophilic substitution, electrophilic substitution, and coupling reactions. The presence of multiple functional groups necessitates careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining product quality.

The carboxylic acid group at position 3 plays a crucial role in the molecule's functionality. It can participate in various chemical transformations, such as esterification or amidation, enabling the creation of derivatives with enhanced bioavailability or targeted delivery properties. This flexibility makes the compound highly valuable in medicinal chemistry research.

From an applications perspective, 6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies indicate that while it exhibits moderate biodegradability under certain conditions, its persistence in aquatic environments warrants further investigation to ensure safe handling and disposal practices.

In conclusion, 6-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid (CAS No 1807154-17-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development efforts. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.